Cas no 145865-71-0 (1H-Pyrazole-4-carboxylicacid, 3-[[2-[(4-cyanophenyl)methylene]hydrazinyl]sulfonyl]-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylicacid, 3-[[2-[(4-cyanophenyl)methylene]hydrazinyl]sulfonyl]-, ethyl ester
• CAS No: 145865-71-0
• MF: C₁₄H₁₃N₅O₄S
• MW: 347.349120855331
• CID: 170098
• PubChem ID: 9588859
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylicacid, 3-[[2-[(4-cyanophenyl)methylene]hydrazinyl]sulfonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 3-[[2-[(4-cyanophenyl)methylene]hydrazinyl]sulfonyl]-, ethyl ester
• LogP
• ethyl 5-[[(E)-(4-cyanophenyl)methylideneamino]sulfamoyl]-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 3-((((4-cyanophenyl)methylene)hydrazino)sulfonyl)-, ethyl ester
• 145865-71-0
• Ethyl 3-((((4-cyanophenyl)methylene)hydrazino)sulfonyl)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C14H13N5O4S/c1-2-23-14(20)12-9-16-18-13(12)24(21,22)19-17-8-11-5-3-10(7-15)4-6-11/h3-6,8-9,19H,2H2,1H3,(H,16,18)/b17-8+
• InChI Key： GOZJQBZVLYOXNB-CAOOACKPSA-N
• SMILES： S(C1=C(C(=O)OCC)C=NN1)(N/N=C/C1C=CC(C#N)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 347.06899
• Monoisotopic Mass: 347.068825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146
• XLogP3: 1.1

Experimental Properties

• Density: 1.44
• Boiling Point: 627.8°Cat760mmHg
• Flash Point: 333.5°C
• Refractive Index: 1.654
• PSA: 137.3